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Abstract
Orexin B, also known as hypocretin-2, is a neuropeptide implicated in a variety of physiological

processes, most notably the regulation of sleep-wake cycles, feeding behavior, and energy

homeostasis.[1][2] Synthesized in the lateral hypothalamus, Orexin B exerts its effects through

interaction with two G-protein coupled receptors, Orexin Receptor 1 (OX1R) and Orexin

Receptor 2 (OX2R), with a pronounced selectivity for OX2R.[1][3] This document provides an

in-depth technical overview of the structure, amino acid sequence, and signaling pathways of

human Orexin B, intended to serve as a resource for researchers and professionals in drug

development.

Orexin B Structure and Amino Acid Sequence
Orexin B is a linear peptide composed of 28 amino acids, with its C-terminus being amidated.

[1][4] This post-translational modification is crucial for its biological activity. The peptide is

derived from a larger precursor protein, prepro-orexin, through proteolytic cleavage.[1][5]
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Amino Acid Sequence
The primary amino acid sequence of human Orexin B is presented below.

Table 1: Amino Acid Sequence of Human Orexin B[6]

Sequence

H-Arg-Ser-Gly-Pro-Pro-Gly-Leu-Gln-Gly-
Arg-Leu-Gln-Arg-Leu-Leu-Gln-Ala-Ser-
Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Thr-Met-
NH2

Short Form RSGPPGLQGRLQRLLQASGNHAAGILTM-NH2

Length 28 amino acids

Physicochemical Properties
The molecular formula and weight of human Orexin B are summarized in the following table.

Table 2: Physicochemical Properties of Human Orexin B[6]

Property Value

Molecular Formula C123H212N44O35S

Molecular Weight 2899.33 g/mol

CAS Number 205640-91-1

Three-Dimensional Structure
The three-dimensional solution structure of human Orexin B has been determined using two-

dimensional 1H-NMR spectroscopy and dynamical simulated annealing calculations.[7] The

structure, deposited in the Protein Data Bank (PDB) with the accession code 1CQ0, reveals a

distinct secondary structure.[1][7]

In a membrane-mimetic environment (sodium dodecylsulphate), Orexin B adopts a

conformation consisting of two helical sections.[8][9] Helix I spans from Leu(7) to Ser(18), and

helix II encompasses Ala(22) to Leu(26).[8][9] These helical regions are believed to be
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important for membrane binding.[8] The two helices are oriented at approximately 60-80

degrees relative to each other.[7]

Table 3: Structural Details of Human Orexin B

Parameter Details

PDB ID 1CQ0

Method Solution NMR

Organism Homo sapiens

Secondary Structure

Two alpha-helical regions: Helix I (residues 7-

18) and Helix II (residues 22-26) in a

membrane-mimetic environment.[8][9]

Total Structure Weight 2.89 kDa

Atom Count 203

Modeled Residue Count 28

Experimental Protocols
The determination of Orexin B's structure and its functional characterization have been

achieved through various experimental techniques.

Structure Determination by NMR Spectroscopy
The solution structure of human Orexin B was elucidated using multidimensional NMR

spectroscopy.

Methodology:

Sample Preparation: Synthetic human Orexin B peptide is dissolved in an appropriate

solvent, often a water/acetonitrile mixture or in the presence of membrane mimetics like

sodium dodecylsulphate (SDS) micelles to simulate a physiological environment.[8][9]
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NMR Data Acquisition: A suite of two-dimensional NMR experiments, including Total

Correlation Spectroscopy (TOCSY) and Nuclear Overhauser Effect Spectroscopy (NOESY),

are performed to obtain through-bond and through-space proton-proton correlations,

respectively.

Resonance Assignment: The collected NMR data is used to assign the chemical shifts of the

protons in the peptide.

Structural Calculations: The distance restraints derived from the NOESY spectra, along with

dihedral angle restraints from coupling constants, are used as input for structure calculation

programs. Algorithms like dynamical simulated annealing are employed to generate a family

of structures consistent with the experimental data.[7]

Structure Validation: The resulting structures are validated for their geometric quality and

agreement with the experimental data.

Receptor Binding and Functional Assays
The interaction of Orexin B with its receptors is quantified using binding and functional assays.

Methodology for Radioligand Binding Assay:

Cell Culture and Membrane Preparation: Cells stably expressing either OX1R or OX2R are

cultured and harvested. The cell membranes are then isolated through centrifugation.

Binding Reaction: The prepared membranes are incubated with a radiolabeled ligand (e.g.,

[125I]-Orexin A) and varying concentrations of unlabeled Orexin B.

Separation and Detection: The bound and free radioligand are separated by filtration. The

radioactivity retained on the filter, representing the bound ligand, is quantified using a

gamma counter.

Data Analysis: The data is analyzed to determine the inhibitory constant (Ki) of Orexin B for

each receptor, which reflects its binding affinity.

Methodology for Calcium Transient Assay:
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Cell Culture and Loading: Cells expressing the target orexin receptor are cultured on plates

and loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

Stimulation: The cells are stimulated with varying concentrations of Orexin B.

Fluorescence Measurement: The change in intracellular calcium concentration is measured

by monitoring the fluorescence of the dye using a fluorometer or a fluorescence microscope.

Data Analysis: The dose-response curve is plotted to determine the effective concentration

(EC50), which is the concentration of Orexin B that elicits a half-maximal response.

Orexin B Signaling Pathways
Orexin B primarily signals through the Orexin 2 Receptor (OX2R), a G-protein coupled

receptor.[1] The binding of Orexin B to OX2R can activate multiple G-protein subtypes,

including Gq/11, Gi/o, and Gs, leading to the modulation of various downstream signaling

cascades.[10][11]

Gq-Mediated Pathway
Activation of the Gq protein by the Orexin B-OX2R complex leads to the stimulation of

Phospholipase C (PLC).[11][12] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of

calcium from intracellular stores, while DAG activates Protein Kinase C (PKC).[10]
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Orexin B Gq-mediated signaling pathway.

Gi/o and Gs-Mediated Pathways
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Coupling of the Orexin B-OX2R complex to Gi/o proteins typically leads to the inhibition of

adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels.[10] Conversely, Gs coupling

stimulates adenylyl cyclase, leading to an increase in cAMP and subsequent activation of

Protein Kinase A (PKA).[13]
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Orexin B Gi/o and Gs-mediated signaling pathways.

Downstream Effects
The activation of these primary signaling pathways leads to a variety of downstream cellular

responses, including the modulation of ion channel activity and the activation of mitogen-
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activated protein kinase (MAPK) pathways, such as ERK/MAPK, which can influence gene

transcription and support long-lasting potentiation.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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